4-(2,4-dimethoxybenzylidene)-1-phenyl-3,5-pyrazolidinedione

• IUPAC Name: (4Z)-4-[(2,4-dimethoxyphenyl)methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C18H16N2O4/c1-23-14-9-8-12(16(11-14)24-2)10-15-17(21)19-20(18(15)22)13-6-4-3-5-7-13/h3-11H,1-2H3,(H,19,21)/b15-10-
• InChI Key: PBMKCAWMIBFDTC-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C\2/C(=O)NN(C2=O)C3=CC=CC=C3)OC
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

The compound is a part of the pyrazolone family, known for its diverse biological activities and potential in pharmaceutical applications. Its structural uniqueness comes from the dimethoxybenzylidene group attached to the pyrazolone core.

Synthesis Analysis

Synthesis typically involves the condensation of dimethoxybenzaldehyde with pyrazolone derivatives in the presence of a catalyst like acetic acid, resulting in high yields. For instance, the synthesis of similar compounds demonstrates this method's effectiveness in producing targeted compounds with substantial yields (Nayak & Poojary, 2019).

Molecular Structure Analysis

The molecular structure of such compounds has been extensively analyzed using techniques like X-ray crystallography, revealing detailed geometry and spatial arrangements. These studies highlight the compound's crystalline structure and provide insights into its molecular configuration, including bond lengths and angles, which are crucial for understanding its chemical behavior (Sun et al., 2007).

Chemical Reactions and Properties

The compound participates in various chemical reactions, including docking studies that suggest potential inhibitory actions against specific receptors. This indicates its significance in medicinal chemistry for designing drugs with targeted actions (Nayak & Poojary, 2019).

Mechanism of Action

Target of Action

The primary target of 4-(2,4-dimethoxybenzylidene)-1-phenyl-3,5-pyrazolidinedione, also known as GTS-21 or DMBX-A, is the alpha-7 nicotinic acetylcholine (nACh) receptor . This receptor plays a crucial role in memory and cognition enhancement, as demonstrated in human clinical trials .

Mode of Action

GTS-21 acts as a partial agonist at the alpha-7 nACh receptor . It binds to both the α4β2 and α7 subtypes, but activates only the α7 to any significant extent . The activation of the α7 nAChR has been shown to have neuroprotective effects and to improve cognitive function .

Biochemical Pathways

The activation of the alpha-7 nACh receptor by GTS-21 leads to the release of gamma-aminobutyric acid (GABA) by hippocampal interneurons . This inhibitory process is associated with attentional impairment and may contribute to cognitive symptoms and perceptual disturbances .

Result of Action

The activation of the alpha-7 nACh receptor by GTS-21 has been shown to have neuroprotective effects and to improve cognitive function . In clinical trials, GTS-21 demonstrated cognitive enhancement across all doses, with a statistically significant improvement in attention-related and memory-related tasks .